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Compound of Interest

Compound Name: (+)-Intermedine

Cat. No.: B191556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural plant sources of (+)-
Intermedine, a pyrrolizidine alkaloid (PA). The document details the plant species in which this

compound is found, its concentration in various plant parts, comprehensive experimental

protocols for its extraction and quantification, and a visual representation of the analytical

workflow. (+)-Intermedine, along with its stereoisomer lycopsamine, is a significant secondary

metabolite, primarily found in species belonging to the Boraginaceae family.

Quantitative Data on (+)-Intermedine and Related
Alkaloids in Plant Sources
The concentration of (+)-Intermedine and total pyrrolizidine alkaloids varies significantly

between species, plant part, and developmental stage. The highest concentrations are typically

found in the roots and immature tissues. The following table summarizes quantitative data from

various studies.
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Plant Species Plant Part Analyte Concentration

Amsinckia spp. Leaves
Intermedine/Lycopsa

mine
1 - 4,000 µg/g

Symphytum officinale

(Comfrey)
Roots Total PAs¹

1,380 - 8,320 µg/g

(0.14% - 0.83%)

Symphytum officinale

(Comfrey)
Leaves Total PAs¹ 15 - 55 µg/g

Symphytum x

uplandicum
Roots Total PAs¹ 100 - 900 µg/g

Arnebia guttata Whole Plant Total PAs² 341.56 – 519.51 μg/g

Lithospermum

erythrorhizon
Whole Plant Total PAs² 71.16 – 515.73 μg/g

Arnebia euchroma Whole Plant Total PAs² 23.35 – 207.13 μg/g

Cynoglossum

officinale
Immature Tissue Total PAs

1.5% - 2.0% (dry

weight)

Echium vulgare Dried Plant Total PAs 0.25%

Echium vulgare Fresh Plant Total PAs 0.055%

¹ Total PAs in Symphytum officinale include intermedine, lycopsamine, and their acetylated

derivatives. A study on a reduced comfrey extract indicated a relative ratio of

lycopsamine:intermedine:acetylated derivatives of 1.3:1.5:1. ² Total PAs in Arnebia and

Lithospermum species were determined for eight PAs, with intermedine and intermedine N-

oxide being common components.

Experimental Protocols for Extraction and
Quantification
The following sections detail a standard methodology for the extraction, purification, and

quantification of (+)-Intermedine from plant materials, based on established protocols for

pyrrolizidine alkaloid analysis.
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Sample Preparation
Drying and Grinding: Plant material (e.g., roots, leaves) should be dried, either by air-drying

or freeze-drying, to a constant weight. The dried material is then ground into a fine,

homogenous powder using a laboratory mill. This increases the surface area for efficient

extraction.

Extraction of Pyrrolizidine Alkaloids
This protocol describes a solid-liquid extraction using an acidified solvent, which is effective for

both the free base PAs and their N-oxides.

Extraction Solvent: 0.05 M Sulfuric Acid (H₂SO₄) in water.

Procedure:

Weigh approximately 2.0 g of the powdered plant material into a centrifuge tube.

Add 20 mL of the extraction solvent to the tube. Ensure the plant material is completely

wetted.

Place the tube in an ultrasonic bath and sonicate for 15 minutes at ambient temperature.

Centrifuge the mixture for 10 minutes at approximately 3800 x g.

Carefully decant the supernatant (extract 1) into a clean test tube.

Add another 20 mL of the extraction solvent to the plant material pellet and repeat the

sonication and centrifugation steps.

Combine the second supernatant with the first extract.

Neutralize the combined extracts to a pH of ~7 using an ammonia solution. The pH can be

monitored using indicator strips.

Purification by Solid-Phase Extraction (SPE)
This step is crucial for removing interfering matrix components prior to chromatographic

analysis. A reversed-phase C18 cartridge is commonly used.
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SPE Cartridge: C18, conditioned with methanol and then water.

Procedure:

Load the neutralized plant extract onto the conditioned C18 SPE cartridge.

Wash the cartridge with water to remove polar impurities.

Elute the pyrrolizidine alkaloids from the cartridge using methanol.

Evaporate the methanolic eluate to dryness under a gentle stream of nitrogen.

Reconstitute the dried residue in a known volume (e.g., 1 mL) of the initial HPLC mobile

phase (e.g., 95:5 Water:Methanol with 0.1% formic acid).

Quantification by UHPLC-MS/MS
Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry

(UHPLC-MS/MS) provides the sensitivity and selectivity required for accurate quantification.

UHPLC Conditions:

Column: ACQUITY UPLC HSS T3 (2.1 mm × 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Methanol with 0.1% Formic Acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 3 µL.

Column Temperature: 40 °C.

Gradient Program:

0–1 min: 5% B

1–10 min: 5% to 80% B
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10–14 min: Hold at 80% B

14–15 min: 80% to 5% B

15–16 min: Hold at 5% B

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions for Intermedine/Lycopsamine:

Precursor Ion (Q1): m/z 300.2

Product Ions (Q3): m/z 120.1, m/z 138.1 (Example transitions; should be optimized for

the specific instrument).

Quantification: Quantification is achieved by comparing the peak area of the analyte in the

sample to a matrix-matched calibration curve prepared using a certified reference

standard of (+)-Intermedine.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the extraction and analysis of (+)-
Intermedine from plant sources.
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1. Plant Material
(e.g., Roots, Leaves)

2. Drying & Grinding 3. Acidified Extraction
(0.05M H₂SO₄, Sonication) 4. Centrifugation

5. Collect Supernatant 6. Solid-Phase Extraction (SPE)
(C18 Cartridge)

7. Evaporation & Reconstitution 8. UHPLC-MS/MS Analysis

9. Quantification
(MRM Mode)

Click to download full resolution via product page

Workflow for (+)-Intermedine Extraction and Analysis.

To cite this document: BenchChem. [Natural Sources of (+)-Intermedine in Plants: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191556#natural-sources-of-intermedine-in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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